Cas no 1250893-98-1 (1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine)

1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine structure
1250893-98-1 structure
Product Name:1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine
CAS No:1250893-98-1
MF:C8H8BrN3S
MW:258.1382188797
CID:5716214
PubChem ID:61744811
Update Time:2023-11-24

1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1108723
    • AKOS011015023
    • 1250893-98-1
    • 1-[(4-BROMOTHIOPHEN-2-YL)METHYL]-1H-PYRAZOL-4-AMINE
    • 1-[(4-Bromothiophen-2-yl)methyl]pyrazol-4-amine
    • 1H-Pyrazol-4-amine, 1-[(4-bromo-2-thienyl)methyl]-
    • 1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine
    • Inchi: 1S/C8H8BrN3S/c9-6-1-8(13-5-6)4-12-3-7(10)2-11-12/h1-3,5H,4,10H2
    • InChI Key: MXPNGCSADACJCE-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(=C1)CN1C=C(C=N1)N

Computed Properties

  • Exact Mass: 256.96223g/mol
  • Monoisotopic Mass: 256.96223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3(Predicted)
  • Boiling Point: 433.7±40.0 °C(Predicted)
  • pka: 3.33±0.11(Predicted)

1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine Pricemore >>

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